Cas no 67567-57-1 (Oxazole, 5-methoxy-2-(4-methoxyphenyl)-)

Oxazole, 5-methoxy-2-(4-methoxyphenyl)- structure
67567-57-1 structure
Product Name:Oxazole, 5-methoxy-2-(4-methoxyphenyl)-
CAS No:67567-57-1
MF:C11H11NO3
MW:205.209943056107
CID:394600
PubChem ID:10726916
Update Time:2025-04-19

Oxazole, 5-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-methoxy-2-(4-methoxyphenyl)-
    • 5-methoxy-2-(4-methoxyphenyl)-1,3-oxazole
    • DTXSID90444010
    • 67567-57-1
    • Inchi: 1S/C11H11NO3/c1-13-9-5-3-8(4-6-9)11-12-7-10(14-2)15-11/h3-7H,1-2H3
    • InChI Key: YGXKDXZTWZTMEX-UHFFFAOYSA-N
    • SMILES: O1C(=CN=C1C1C=CC(=CC=1)OC)OC

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.49
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